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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B3428950

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 60, an anthraquinone dye, is a high-performance colorant extensively utilized in
the textile industry for transfer printing.[1] Its vibrant reddish-blue hue, coupled with excellent
sublimation characteristics, makes it an ideal candidate for coloring synthetic fabrics,
particularly polyester.[1] This document provides detailed application notes and protocols for
the use of Disperse Red 60 in sublimation transfer printing, aimed at providing a
comprehensive guide for research and development applications.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Disperse Red 60 is crucial for
its effective application in transfer printing.
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Property Value Reference

1-amino-4-hydroxy-2-

Chemical Name phenoxyanthracene-9,10-
dione
CAS Number 17418-58-5 [1]
Molecular Formula C20H13NOa4
Molecular Weight 331.32 g/mol
Appearance Red powder
Melting Point 185 °C
Sublimation Temperature 180-240 °C [2]

Application in Transfer Printing

Transfer printing, also known as sublimation printing, is a process where a design is printed
onto a temporary substrate, typically paper, and then transferred to the final substrate under
heat and pressure. Disperse Red 60 is particularly well-suited for this method due to its ability
to sublime, i.e., transition directly from a solid to a gas phase, without passing through a liquid
phase.[2]

The gaseous dye molecules then penetrate and diffuse into the amorphous regions of the
synthetic fibers, such as polyester. Upon cooling, the dye molecules are trapped within the
fiber, resulting in a permanent, high-quality, and vibrant coloration.[3]

Experimental Workflow: Sublimation Transfer Printing

The following diagram illustrates the general workflow for the application of Disperse Red 60 in
a laboratory-scale sublimation transfer printing process.
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Caption: Workflow of the sublimation transfer printing process.

Experimental Protocols
Protocol 1: Sublimation Ink Formulation

This protocol outlines the preparation of a water-based sublimation ink containing Disperse
Red 60. The exact proportions of the components may require optimization based on the
specific printing equipment and desired ink properties.
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Materials:

Disperse Red 60 powder

Deionized water

Dispersing agent (e.g., naphthalene sulfonate condensate)

Humectant (e.g., glycerol)

Thickener (optional, to adjust viscosity)

pH buffer (to maintain pH 4.5-5.5)

Equipment:

Magnetic stirrer and stir bar

Beakers

Micropipettes

pH meter

Filtration system (e.g., syringe filter)

Procedure:

o Prepare the Dye Dispersion:

[e]

In a beaker, add a measured amount of deionized water.

[e]

o

While stirring, slowly add the dispersing agent until it is fully dissolved.

Gradually add the Disperse Red 60 powder to the solution. The concentration of the dye

can range from 0.5% to 3.0% by mass, depending on the desired color intensity.[4]

o

Continue stirring for a minimum of 60 minutes to ensure a fine and stable dispersion.
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¢ Formulate the Ink:

o

In a separate beaker, prepare the ink vehicle by mixing deionized water with a humectant
(e.g., 10-20% glycerol).[4]

o

Slowly add the dye dispersion to the ink vehicle while stirring.

[¢]

If necessary, add a thickener to achieve the desired viscosity for the printing process.

[¢]

Adjust the pH of the ink to a range of 4.5-5.5 using a suitable buffer.[4]

[e]

Filter the final ink formulation to remove any aggregates before use.

Protocol 2: Sublimation Transfer Printing

This protocol describes the process of transferring the printed design from the transfer paper to
a polyester fabric.

Materials:

Sublimation ink containing Disperse Red 60

Sublimation transfer paper

Polyester fabric

Heat-resistant tape

Equipment:

* Inkjet printer compatible with sublimation inks
e Heat press

Procedure:

e Printing on Transfer Paper:

o Load the prepared sublimation ink into a compatible inkjet printer.
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o Print the desired design in a mirror image format onto the coated side of the sublimation
transfer paper.

o Allow the printed paper to dry completely.

o Heat Transfer Process:

[e]

Preheat the heat press to a temperature between 180°C and 230°C.[2] The optimal
temperature will depend on the specific fabric and transfer paper being used.

o Set the desired time, typically between 30 to 60 seconds, and medium pressure.[4]

o Place the polyester fabric on the lower platen of the heat press. It is recommended to pre-
press the fabric for a few seconds to remove any moisture and wrinkles.

o Position the printed transfer paper with the design facing down onto the polyester fabric
and secure it with heat-resistant tape.

o Close the heat press to apply heat and pressure for the set duration.
o Post-Transfer:
o Once the time is complete, carefully open the heat press.

o Immediately peel away the transfer paper from the fabric. The transfer is now complete,
and the color is fixed within the fabric.[3]

Quantitative Data

The following tables summarize key quantitative data related to the performance of Disperse
Red 60 in transfer printing.

Table 1. Recommended Heat Press Settings for Polyester
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Parameter Recommended Range Notes
Optimal temperature may vary
Temperature 180 - 230 °C based on fabric thickness and
composition.
Shorter times for thinner
Time 10 - 60 seconds fabrics, longer for thicker
materials.[2]
, _ Excessive pressure can cause
Pressure Medium (e.g., 30-40 psi)

ink bleed.

Table 2: Color Fastness Properties of Disperse Red 60 on Polyester

Fastness Property Test Method Rating (1-5) Notes
Good to excellent
Light Fastness ISO 105-B02 5-6 resistance to fading
upon light exposure.
Very good to excellent
) resistance to color
Washing Fastness ISO 105-C06 4-5 o
loss and staining
during washing.[5]
_ Very good to excellent
Rubbing Fastness )
o) ISO 105-X12 4-5 resistance to color
r
y transfer when rubbed.
) Good resistance to
Rubbing Fastness
ISO 105-X12 4 color transfer when
(Wet) )
rubbed while wet.
Good resistance to
o color change and
Sublimation Fastness ISO 105-P01 4 o
staining at elevated
temperatures.[6]
© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://sublicool.com/lets-talk-about-dye-sublimation-transfer-printing-in-2023/
https://www.benchchem.com/product/b3428950?utm_src=pdf-body
https://www.researchgate.net/publication/367629738_Special_color_change_mechanism_of_Disperse_Red_60_in_alkaline_dyeing_system
https://www.colorfuldyes.com/news/the-dyeing-properties-of-disperse-red-60-in-di-39641841.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Note: Fastness ratings can vary depending on the depth of shade and the specific processing
conditions.

Troubleshooting

Common issues encountered during transfer printing with Disperse Red 60 and their potential
solutions are outlined below.

Issue Potential Cause(s) Recommended Solution(s)

- Increase heat press

- Insufficient temperature or temperature and/or dwell time.-
Dull or Faded Colors time.- Low-quality transfer Use a high-quality sublimation
paper.- Incorrect pressure. paper.- Adjust pressure to the

recommended medium setting.

- Secure the transfer paper
- Movement of the transfer ) ) )
) ] firmly with heat-resistant tape.-
paper during pressing.-
Blurry or Ghosted Image ) Ensure the heat press
Uneven heating of the heat ) )
provides uniform temperature

PIEss: distribution.
- Check the evenness of the
- Uneven pressure heat press platen.- Pre-press
Uneven Color Transfer distribution.- Moisture in the the fabric to remove moisture.
fabric or paper. Ensure transfer paper is
completely dry.
- Excessive pressure.- Over- - Reduce the pressure on the
Ink Bleeding saturation of ink on the transfer  heat press.- Adjust printer
paper. settings to reduce ink laydown.

Mechanism of Transfer

The transfer printing process with Disperse Red 60 relies on the principles of sublimation and
diffusion. The following diagram illustrates the key steps at a molecular level.
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Caption: Mechanism of dye transfer during sublimation printing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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